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Compound of Interest

Compound Name: Barium chromate

Cat. No.: B076100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

Barium Chromate (BaCrO₄), a compound of interest in various industrial and research

applications. A key focus of this document is to elucidate the discrepancies in its reported

decomposition temperature, which is highly contingent on the experimental atmosphere. This

guide details the decomposition pathways under different conditions, provides established

experimental protocols for thermal analysis, and presents the data in a clear, accessible format.

Introduction to the Thermal Stability of Barium
Chromate
Barium chromate is a yellow crystalline solid with the chemical formula BaCrO₄. While it is

recognized for its relative stability, its behavior at elevated temperatures is a subject of

considerable complexity. The reported thermal decomposition temperature of barium
chromate varies significantly in scientific literature, with values ranging from as low as 210°C

to assertions of stability up to 1400°C. This wide range is primarily attributable to the influence

of the surrounding atmosphere on the decomposition mechanism and kinetics. This guide will

dissect the thermal behavior of barium chromate in different environments to provide a clearer

understanding for researchers.
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Thermal Decomposition Pathways of Barium
Chromate
The thermal decomposition of barium chromate is not a singular event but a process that is

critically dependent on the atmospheric conditions, primarily the presence or absence of

oxygen.

Decomposition in an Inert Atmosphere (e.g., Nitrogen)
In an inert atmosphere such as nitrogen, barium chromate undergoes decomposition at

elevated temperatures. As observed in thermogravimetric and differential scanning calorimetry

(TG-DSC) analyses, a noticeable mass loss and thermal effect occur in the temperature range

of 570°C to 770°C, with a peak at approximately 650°C. The visual transformation of the yellow

barium chromate powder to a green substance suggests a chemical change, indicative of

decomposition.

Decomposition in a Vacuum
Under vacuum conditions, barium chromate exhibits a distinct two-stage decomposition

process. This complex decomposition involves the reduction of chromium and the formation of

mixed-valence chromium species. The final products of this decomposition are barium chromite

(BaCr₂O₄), which contains trivalent chromium (Cr³⁺), and a compound containing both

pentavalent (Cr⁵⁺) and hexavalent (Cr⁶⁺) chromium, identified as Ba₃(CrO₄)₂.

The proposed, unbalanced reaction pathway in a vacuum is as follows:

Stage 1: BaCrO₄ → BaCr₂O₄ + ...

Stage 2: BaCr₂O₄ + BaCrO₄ → Ba₃(CrO₄)₂ + ...

Further research is required to fully balance these complex reaction equations.

Stability in Air
In contrast to its behavior in inert or vacuum conditions, barium chromate demonstrates

remarkable thermal stability in the presence of air. Studies have shown that it does not

decompose at temperatures up to 1400°C in an air atmosphere. This high thermal stability in
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an oxidizing environment is a critical consideration for its application in high-temperature

processes.

Low-Temperature Decomposition
Several sources report a decomposition temperature for barium chromate of approximately

210°C. This decomposition is said to yield barium oxide (BaO), chromium(III) oxide (Cr₂O₃),

and oxygen gas. However, the specific atmospheric conditions for this lower-temperature

decomposition are not consistently well-defined in the available literature. It is plausible that

this pathway may be favored under specific, yet to be fully elucidated, experimental

parameters.

A proposed balanced chemical equation for this decomposition is:

4BaCrO₄(s) → 4BaO(s) + 2Cr₂O₃(s) + 3O₂(g)

Quantitative Decomposition Data
To facilitate a clear comparison of the thermal decomposition behavior of barium chromate
under different atmospheric conditions, the following table summarizes the key quantitative

data.
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Atmospheric
Condition

Onset
Decomposition
Temperature (°C)

Decomposition
Products

Observations

Inert (Nitrogen) 570 - 770
Not fully elucidated,

involves Cr reduction

Mass loss observed;

color change from

yellow to green.

Vacuum

Multi-stage,

temperature

dependent

BaCr₂O₄,

Ba₃(Cr(V,VI)O₄)₂

Two-stage

decomposition with

mixed-valence

chromium products.

Air > 1400 Stable

No decomposition

observed up to

1400°C.

Not Specified ~ 210 BaO, Cr₂O₃, O₂

Lower temperature

decomposition

pathway reported.

Experimental Protocols for Thermal Analysis
The investigation of the thermal decomposition of barium chromate relies heavily on

thermoanalytical techniques such as Thermogravimetric Analysis (TGA) and Differential

Scanning Calorimetry (DSC). These methods provide quantitative data on mass changes and

heat flow as a function of temperature.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as it is heated at a controlled rate. This is

particularly useful for determining the temperature at which decomposition begins and the

extent of mass loss.

A. Instrumentation:

A calibrated thermogravimetric analyzer with a high-precision microbalance.

Inert crucibles (e.g., alumina or platinum).
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A gas delivery system for precise atmospheric control (e.g., nitrogen, air).

B. Sample Preparation:

Ensure the barium chromate sample is a fine, homogeneous powder to facilitate uniform

heating.

Accurately weigh a small amount of the sample (typically 5-10 mg) into a pre-tared TGA

crucible.

C. TGA Analysis Parameters:

Purge Gas: Utilize high-purity nitrogen for inert atmosphere analysis or dry air for analysis in

an oxidizing environment. A typical flow rate is 20-50 mL/min.

Heating Rate: A standard linear heating rate of 10°C/min is commonly employed.

Temperature Range: Commence the analysis at ambient temperature and extend to a

temperature beyond the expected decomposition point (e.g., up to 1500°C for analysis in

air).

Data Acquisition: Continuously record the sample mass, temperature, and time throughout

the experiment.

D. Data Analysis:

The TGA curve is plotted as percentage mass loss versus temperature
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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